Cas no 256951-82-3 (2-Cyano-4-fluorobenzylcyanide)

2-Cyano-4-fluorobenzylcyanide structure
2-Cyano-4-fluorobenzylcyanide structure
Product Name:2-Cyano-4-fluorobenzylcyanide
CAS No:256951-82-3
MF:C9H5FN2
MW:160.14780497551
CID:246947
PubChem ID:45090709
Update Time:2025-04-19

2-Cyano-4-fluorobenzylcyanide Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-4-fluorobenzylcyanide
    • 2-Cyano-4-fluorophenylacetonitrile
    • 2-(cyanomethyl)-5-fluorobenzonitrile
    • 2-cyano-4-fluoroBenzeneacetonitrile
    • Benzeneacetonitrile,2-cyano-4-fluoro-
    • DTXSID40666689
    • AKOS006311866
    • 256951-82-3
    • SCHEMBL7661361
    • FT-0695725
    • 2-cyano-4-fluorobenzyl cyanide
    • Inchi: 1S/C9H5FN2/c10-9-2-1-7(3-4-11)8(5-9)6-12/h1-2,5H,3H2
    • InChI Key: XQBWYQLJKYOIER-UHFFFAOYSA-N
    • SMILES: FC1C=CC(CC#N)=C(C#N)C=1

Computed Properties

  • Exact Mass: 160.04375
  • Monoisotopic Mass: 160.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 47.58
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